Cas no 212650-49-2 (2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid)

2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid structure
212650-49-2 structure
Product Name:2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid
CAS No:212650-49-2
MF:C11H19NO4S
MW:261.337862253189
MDL:MFCD21770303
CID:2151136
PubChem ID:22487626
Update Time:2023-11-22

2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-{4-[(tert-butoxy)carbonyl]thiomorpholin-3-yl}acetic acid
    • NE32813
    • Z1463350059
    • 2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid
    • MDL: MFCD21770303
    • Inchi: 1S/C11H19NO4S/c1-11(2,3)16-10(15)12-4-5-17-7-8(12)6-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
    • InChI Key: JQLPQAFGOHVEAM-UHFFFAOYSA-N
    • SMILES: S1CCN(C(=O)OC(C)(C)C)C(CC(=O)O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Topological Polar Surface Area: 92.1

2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid Pricemore >>

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2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:212650-49-2)2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid
Order Number:A1240043
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:25
Price ($):513
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:212650-49-2)2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid
A1240043
Purity:99%
Quantity:1g
Price ($):513
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